Cas no 2171608-82-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid
• CAS No: 2171608-82-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6280216
• PubChem ID: 165816509
• Update Time: 2025-07-25

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid
• 2171608-82-3
• EN300-1503372
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-14(22(27)26(2)21-13-31-11-20(21)23(28)29)25-24(30)32-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,11-13H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： QENBCNJOCHYQEO-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid

4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid (CAS No. 2171608-82-3) stands out as a significant molecule with diverse applications and intriguing structural properties. This compound, often referred to by its CAS number, has garnered attention in both academic and industrial research due to its unique chemical characteristics and potential utility in various fields.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, highlights its role in biochemical applications. Additionally, the oxolane ring and carboxylic acid functionalities suggest potential involvement in polymer chemistry or as an intermediate in more complex molecular constructions. Recent studies have explored the synthesis and characterization of similar compounds, emphasizing their stability and reactivity under various conditions.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize its preparation. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-end applications. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure and reactivity, providing valuable insights for future modifications.

The application of this compound extends across multiple domains. In the pharmaceutical industry, it has been investigated as a potential precursor for drug delivery systems due to its biocompatible nature and controlled degradation properties. Moreover, its role as an intermediate in the synthesis of bioactive molecules has been documented in several recent publications. For instance, studies have demonstrated its utility in constructing peptidomimetic compounds with enhanced pharmacokinetic profiles.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are critical considerations. Recent eco-toxicological assessments have indicated that it exhibits low toxicity towards aquatic organisms under standard testing conditions. This finding aligns with growing industry trends toward sustainable chemistry practices, where minimizing environmental impact is a priority.

In conclusion, the compound 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid represents a versatile molecule with promising prospects in various chemical and biochemical applications. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in contemporary chemical innovation.